Cas no 1346447-35-5 (3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol)

• Product Name: 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol
• CAS No: 1346447-35-5
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• MDL: MFCD20487120
• CID: 4695791
• Update Time: 2025-06-12

3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichloropyridin-3-yl)prop-2-yn-1-ol
• 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol, AldrichCPR
• 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol

• MDL： MFCD20487120
• Inchi： 1S/C8H5Cl2NO/c9-7-4-6(2-1-3-12)8(10)11-5-7/h4-5,12H,3H2
• InChI Key： UTFQNFFTTHFMIO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#CCO)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol

Introduction to 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol (CAS No. 1346447-35-5)

3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1346447-35-5, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic alkyne derivative features a pyridine core substituted with chlorine atoms at the 2 and 5 positions, coupled with a propynyl alcohol functional group at the 3-position. The unique structural attributes of this molecule make it a valuable scaffold for developing novel therapeutic agents, particularly in the context of modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The compound’s molecular structure, characterized by its electron-withdrawing dichloropyridine moiety and the electron-rich alkyne group, positions it as a promising candidate for further exploration in medicinal chemistry. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into preclinical and clinical studies. The following discussion delves into the structural features, synthetic approaches, and emerging applications of 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol, highlighting its potential as a pharmacological tool.

The pyridine ring is a cornerstone of many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol, the presence of chlorine atoms at the 2 and 5 positions enhances electrophilicity, making the pyridine ring more susceptible to nucleophilic attack or coordination with metal ions. This feature is particularly advantageous in designing molecules that require precise binding interactions within biological systems. Additionally, the propynyl alcohol group introduces a hydroxyl moiety that can participate in hydrogen bonding or undergo further functionalization, expanding the compound’s chemical diversity.

Synthetically, 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol can be accessed through multiple pathways, including cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl or heteroaryl systems. The propargyl alcohol functionality can also be introduced via Sonogashira coupling or through direct addition reactions involving terminal alkynes. Recent studies have demonstrated that optimizing reaction conditions—such as catalyst selection, solvent choice, and temperature—can significantly improve yields and purity, making large-scale synthesis more feasible.

The pharmacological potential of 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol has been explored in several contexts. For instance, its dichloropyridine core resembles known bioactive scaffolds found in antiviral and anticancer agents. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are pivotal in producing pro-inflammatory mediators like prostaglandins and leukotrienes, making them attractive targets for therapeutic intervention.

In oncology research, 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol has been investigated for its ability to modulate kinases and other signaling proteins implicated in tumor growth and metastasis. The alkyne group provides a handle for further derivatization via click chemistry approaches, allowing researchers to attach bioactive molecules or probes for imaging purposes. For example, conjugating this compound with fluorescent dyes could enable real-time tracking of its interactions within cellular environments.

Neurodegenerative diseases represent another area where this compound shows promise. The pyridine scaffold is commonly found in drugs targeting neurodegenerative disorders due to its ability to cross the blood-brain barrier efficiently. Early studies indicate that derivatives of 3-(2,5-Dichloropyridin-3-yloxypropa-yne) may interact with neurotransmitter receptors or ion channels involved in conditions like Alzheimer’s disease or Parkinson’s disease. Further investigation into its pharmacokinetic properties will be essential to assess its suitability for therapeutic applications.

The role of computational chemistry has been instrumental in understanding the behavior of 3-(2,5-Dichloropyridin-yloxypropa-yne) at both molecular and cellular levels. Molecular dynamics simulations have revealed insights into how this compound binds to target proteins and how conformational changes influence its efficacy. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced potency or selectivity. These computational tools complement experimental efforts by providing rapid assessments of structural modifications.

Recent clinical trials have begun exploring derivatives of this class of compounds for their therapeutic potential. While results are still emerging, early data suggest that certain analogs exhibit promising activity against cancer cell lines without significant off-target effects. This aligns with broader trends in drug development aimed at achieving high specificity while minimizing side effects—a critical factor in translating preclinical findings into viable treatments.

The future directions for research on CAS No. 1346447355 include expanding synthetic libraries through combinatorial chemistry approaches and leveraging biocatalysis for greener production methods. Advances in enzyme-mediated transformations could reduce reliance on harsh reagents while improving yields—key considerations for sustainable pharmaceutical manufacturing processes.

In conclusion,3-(2',5'-Dichloro-pyridin'-3-yI)-propano-l-yne (CAS No: 13464473555) stands out as a versatile intermediate with broad applicability across multiple therapeutic domains including oncology,neurology,and anti-inflammatory treatments Its unique structural features offer opportunities for innovative drug design while recent advances both synthetic chemists & biologists continue unlock new possibilities leveraging computational tools alongside experimental validation ensure continued progress towards harnessing full potential this remarkable molecule